Cas no 11113-80-7 (Polyoxin)

• Product Name: Polyoxin
• CAS No: 11113-80-7
• MF: C₁₁H₁₃N₃O₈
• MW: 315.24
• CID: 184074
• PubChem ID: 3084093
• Update Time: 2024-02-29

Polyoxin Chemical and Physical Properties

Names and Identifiers

• Polyoxin
• 1-[(2R,3R,4S,5R)-5-(1-amino-2-oxoethyl)-3,4-dihydroxyoxolan-2-yl]-2,4-dioxopyrimidine-5-carboxylic acid
• 1-[(2R,3R,4S,5R)-5-(1-amino-2-oxo-ethyl)-3,4-dihydroxy-tetrahydrofuran-2-yl]-2,4-dioxo-pyrimidine-5-carboxylic acid
• POLYOXINS
• SCHEMBL434481
• oxins
• 11113-80-7
• NS00126866

• Inchi： InChI=1S/C11H13N3O8/c12-4(2-15)7-5(16)6(17)9(22-7)14-1-3(10(19)20)8(18)13-11(14)21/h1-2,4-7,9,16-17H,12H2,(H,19,20)(H,13,18,21)/t4?,5-,6+,7+,9+/m0/s1
• InChI Key： YEBIHIICWDDQOL-YBHNRIQQSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1C(C=O)N)O)O)N1C(NC(C(C(=O)O)=C1)=O)=O

Computed Properties

• Exact Mass: 315.07029
• Monoisotopic Mass: 315.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180A^2
• XLogP3: -5

Experimental Properties

• Density: 1.811
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 179.49
• LogP: -2.50720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides